ethyl 3-{[2-(4-hydroxy-2-methoxyphenyl)-1,1-dimethylethyl]amino}-3-oxopropanoate

• IUPAC Name: ethyl 3-[[1-(4-hydroxy-2-methoxyphenyl)-2-methylpropan-2-yl]amino]-3-oxopropanoate
• InChI: InChI=1S/C16H23NO5/c1-5-22-15(20)9-14(19)17-16(2,3)10-11-6-7-12(18)8-13(11)21-4/h6-8,18H,5,9-10H2,1-4H3,(H,17,19)
• InChI Key: XUXDALWFVXICFB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC(=O)NC(C)(C)CC1=C(C=C(C=C1)O)OC
• Molecular Formula: C16H23NO5
• Molecular Weight: 309.36 g/mol

Description

Ethyl 3-{[2-(4-hydroxy-2-methoxyphenyl)-1,1-dimethylethyl]amino}-3-oxopropanoate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as A-769662, and it is a potent activator of AMP-activated protein kinase (AMPK), which is a key regulator of cellular energy homeostasis.

Mechanism of Action

The mechanism of action of ethyl 3-{[2-(4-hydroxy-2-methoxyphenyl)-1,1-dimethylethyl]amino}-3-oxopropanoate involves the activation of AMPK, which is a cellular energy sensor. AMPK is activated by the increase in the AMP/ATP ratio, which occurs during cellular stress such as nutrient deprivation or exercise. Ethyl 3-{[2-(4-hydroxy-2-methoxyphenyl)-1,1-dimethylethyl]amino}-3-oxopropanoate mimics the effect of AMP on AMPK, leading to its activation. Once activated, AMPK phosphorylates various downstream targets, leading to the inhibition of fatty acid synthesis, stimulation of glucose uptake, and promotion of fatty acid oxidation.
Biochemical and Physiological Effects:
Ethyl 3-{[2-(4-hydroxy-2-methoxyphenyl)-1,1-dimethylethyl]amino}-3-oxopropanoate has been shown to have various biochemical and physiological effects. It has been demonstrated to reduce body weight, improve glucose tolerance, and decrease insulin resistance in animal models of obesity and diabetes. It has also been shown to have cardioprotective effects by reducing myocardial ischemia-reperfusion injury and improving cardiac function. Furthermore, it has been investigated for its potential anticancer properties, as it has been shown to induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using ethyl 3-{[2-(4-hydroxy-2-methoxyphenyl)-1,1-dimethylethyl]amino}-3-oxopropanoate in lab experiments is its potency and selectivity for AMPK activation. This compound has been shown to be a more potent activator of AMPK than other compounds such as AICAR and metformin. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to administer in in vivo experiments.

Future Directions

There are several future directions for the research on ethyl 3-{[2-(4-hydroxy-2-methoxyphenyl)-1,1-dimethylethyl]amino}-3-oxopropanoate. One direction is to investigate its potential therapeutic applications in metabolic disorders such as obesity, diabetes, and cardiovascular diseases. Another direction is to explore its potential anticancer properties and its mechanism of action in cancer cells. Additionally, future research could focus on developing more potent and selective activators of AMPK based on the structure of ethyl 3-{[2-(4-hydroxy-2-methoxyphenyl)-1,1-dimethylethyl]amino}-3-oxopropanoate.

Scientific Research Applications

Ethyl 3-{[2-(4-hydroxy-2-methoxyphenyl)-1,1-dimethylethyl]amino}-3-oxopropanoate has been extensively studied for its potential applications in various fields of scientific research. It has been shown to activate AMPK, which is a key regulator of cellular energy homeostasis. This activation leads to the inhibition of fatty acid synthesis, stimulation of glucose uptake, and promotion of fatty acid oxidation. Therefore, this compound has been investigated for its potential therapeutic applications in metabolic disorders such as obesity, diabetes, and cardiovascular diseases.